Cas no 2227372-56-5 (1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1))

• Product Name: 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1)
• CAS No: 2227372-56-5
• MF: C₁₀H₇Cl₄N₃
• MW: 310.994677782059
• CID: 4744796
• PubChem ID: 45073437
• Update Time: 2026-02-26

1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• LORECLEZOLE HYDROCHLORIDE
• Loreclezole (hydrochloride)
• DSSTox_CID_25676
• DSSTox_RID_81050
• DSSTox_GSID_45676
• (Z)-1-(2-Chloro-2-(2,4-dichlorophenyl)vinyl)-1H-1,2,4-triazole hydrochloride
• HMS3412E12
• HMS3676E12
• Tox21_110946
• BN0309
• Tox21_110946_1
• (Z)-1-[2-CHLORO-2-(2,4-DICHLOROPHENYL)ETHENYL]-1H-1,2,4-TRIAZOLE HYDROCHLORIDE
• 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1)
• R 72063 hydrochloride
• 1-[(Z)-2-chloro-2-(2,4-dichlorophenyl)ethenyl]-1,2,4-triazole;hydrochloride
• CHEMBL2359260
• CS-0120792
• DTXSID0045676
• NCGC00025098-02
• NCGC00025098-01
• HY-105272A
• DA-65055
• 2227372-56-5
• SR-01000597736-1
• DTXCID8025676
• AKOS022180051
• SR-01000597736
• J-003676
• SCHEMBL19694417

• Inchi： 1S/C10H6Cl3N3.ClH/c11-7-1-2-8(9(12)3-7)10(13)4-16-6-14-5-15-16;/h1-6H;1H/b10-4-;
• InChI Key： AWKSVFLKVCVVFQ-MDZFRNKHSA-N
• SMILES： Cl/C(=C\N1C=NC=N1)/C1C=CC(=CC=1Cl)Cl.Cl

Computed Properties

• Exact Mass: 310.936458g/mol
• Monoisotopic Mass: 308.939408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7

Additional information on 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1)

Research Brief on 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) (CAS: 2227372-56-5)

In recent years, the compound 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) (CAS: 2227372-56-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as an antifungal agent. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The compound belongs to the triazole class of antifungal agents, which are known for their broad-spectrum activity against pathogenic fungi. Recent studies have highlighted its structural similarity to other triazole derivatives, such as fluconazole and itraconazole, but with enhanced potency against resistant fungal strains. The presence of the dichlorophenyl group and the chloro-vinyl moiety is believed to contribute to its improved binding affinity to fungal cytochrome P450 14α-demethylase, a key enzyme in ergosterol biosynthesis.

A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1), optimizing yield and purity. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by hydrochlorination to achieve the final product. The study reported a yield of 78% and confirmed the compound's structure using NMR and mass spectrometry.

In vitro studies have demonstrated the compound's efficacy against Candida albicans, Aspergillus fumigatus, and other clinically relevant fungal pathogens. Notably, a 2022 study in Antimicrobial Agents and Chemotherapy revealed that the compound exhibited a minimum inhibitory concentration (MIC) of 0.5 µg/mL against fluconazole-resistant Candida strains, outperforming existing triazole drugs. Mechanistic studies using X-ray crystallography further elucidated its binding mode to the target enzyme, providing insights for future drug design.

Despite its promising antifungal activity, challenges remain in its pharmacokinetic profile. A recent preclinical study highlighted the compound's limited oral bioavailability, attributed to its poor solubility in aqueous media. Researchers are exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome this limitation. Additionally, toxicity studies in animal models have shown no significant adverse effects at therapeutic doses, suggesting a favorable safety profile.

In conclusion, 1-[(Z)-2-Chloro-2-(2,4-dichlorophenyl)vinyl]-1H-1,2,4-triazole hydrochloride (1:1) represents a promising candidate for the development of next-generation antifungal therapies. Its unique structural features and potent activity against resistant strains position it as a valuable tool in addressing the growing threat of fungal infections. Future research should focus on optimizing its pharmacokinetic properties and advancing it through clinical trials.